Cas no 764594-44-7 ((1S,3S)-3-(Trifluoromethyl)cyclohexan-1-amine)

(1S,3S)-3-(Trifluoromethyl)cyclohexan-1-amine structure
764594-44-7 structure
Product Name:(1S,3S)-3-(Trifluoromethyl)cyclohexan-1-amine
CAS No:764594-44-7
MF:C7H12F3N
MW:167.172092437744
MDL:MFCD31692168
CID:5051079
Update Time:2023-08-25

(1S,3S)-3-(Trifluoromethyl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

    • (1S,3S)-3-(trifluoromethyl)cyclohexan-1-amine
    • (1S,3S)-3-Trifluoromethyl-cyclohexylamine
    • 3beta-(Trifluoromethyl)cyclohexane-1alpha-amine
    • trans-3-Trifluoromethyl-cyclohexylamine
    • (1S,3S)-3-(Trifluoromethyl)cyclohexan-1-amine
    • MDL: MFCD31692168
    • Inchi: 1S/C7H12F3N/c8-7(9,10)5-2-1-3-6(11)4-5/h5-6H,1-4,11H2/t5-,6-/m0/s1
    • InChI Key: FFCACAFKNHPVNI-WDSKDSINSA-N
    • SMILES: FC([C@H]1CCC[C@@H](C1)N)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 132
  • XLogP3: 1.9
  • Topological Polar Surface Area: 26

(1S,3S)-3-(Trifluoromethyl)cyclohexan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y1123335-100mg
trans-3-Trifluoromethyl-cyclohexylamine
764594-44-7 95%
100mg
$285 2024-07-28
eNovation Chemicals LLC
Y1123335-250mg
trans-3-Trifluoromethyl-cyclohexylamine
764594-44-7 95%
250mg
$455 2024-07-28
eNovation Chemicals LLC
Y1123335-500mg
trans-3-Trifluoromethyl-cyclohexylamine
764594-44-7 95%
500mg
$780 2024-07-28
eNovation Chemicals LLC
Y1123335-1g
trans-3-Trifluoromethyl-cyclohexylamine
764594-44-7 95%
1g
$1430 2024-07-28
eNovation Chemicals LLC
Y1123335-5g
trans-3-Trifluoromethyl-cyclohexylamine
764594-44-7 95%
5g
$5350 2024-07-28
Enamine
EN300-658621-0.05g
rac-(1R,3R)-3-(trifluoromethyl)cyclohexan-1-amine
764594-44-7 95.0%
0.05g
$768.0 2025-03-13
Enamine
EN300-658621-0.1g
rac-(1R,3R)-3-(trifluoromethyl)cyclohexan-1-amine
764594-44-7 95.0%
0.1g
$804.0 2025-03-13
Enamine
EN300-658621-0.25g
rac-(1R,3R)-3-(trifluoromethyl)cyclohexan-1-amine
764594-44-7 95.0%
0.25g
$840.0 2025-03-13
Enamine
EN300-658621-0.5g
rac-(1R,3R)-3-(trifluoromethyl)cyclohexan-1-amine
764594-44-7 95.0%
0.5g
$877.0 2025-03-13
Enamine
EN300-658621-1.0g
rac-(1R,3R)-3-(trifluoromethyl)cyclohexan-1-amine
764594-44-7 95.0%
1.0g
$914.0 2025-03-13
Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent